Cobalt(II) stearate
Cat. No. B085634
CAS RN:
1002-88-6
M. Wt: 625.9 g/mol
InChI Key: AMFIJXSMYBKJQV-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Cobalt(II) stearate is a metal-organic compound, a salt of cobalt and stearic acid with the chemical formula C36H70CoO4 . It is classified as a metallic soap, i.e., a metal derivative of a fatty acid . It is used as a high-performance bonding agent for rubber .
Synthesis Analysis
The synthesis of Cobalt(II) stearate can be achieved through an exchange reaction of sodium stearate and cobalt dichloride . The optimal condition for synthesizing cobalt (II) stearate compound from stearic acid and coban (II) salt with the highest yield is found to go through 2 steps of reactions .Molecular Structure Analysis
Cobalt(II) stearate has a molecular formula of C36H70CoO4 . The number of electrons in each of cobalt’s shells is 2, 8, 15, 2 and its electron configuration is [Ar]3d 7 4s 2 .Chemical Reactions Analysis
Cobalt(II) stearate forms a violet substance, occurring in several crystal structures . It reacts with metal ions and fatty acids to form coordination complexes .Physical And Chemical Properties Analysis
Cobalt(II) stearate is a violet substance . It has a density of 1.7 g/cm3 , a melting point of 109 °C , and a boiling point of 359.4 °C . It is insoluble in water .Scientific Research Applications
1. High-Performance Bonding Agent for Rubber
- Application Summary: Cobalt(II) stearate is used as a high-performance bonding agent for rubber. It is suitable for applications in natural rubber, cisdene, styrene-butadiene rubber, and their compounds to bond easily with brass- or zinc-plated steel cord or metal plates as well as various bare steel, especially for bonding with brass plating of various thicknesses .
- Results or Outcomes: The use of Cobalt(II) stearate results in rubber that can bond easily with various metals, particularly those with brass plating of various thicknesses .
2. Catalyst in Polymerization of Unsaturated Fatty Acids
- Application Summary: Cobalt(II) stearate is used as a catalyst in the polymerization of unsaturated fatty acids .
- Results or Outcomes: The use of Cobalt(II) stearate as a catalyst results in the successful polymerization of unsaturated fatty acids .
3. Catalyst for Asymmetric Hydrogenation of Carbonyl Compounds
- Application Summary: Cobalt(II) stearate is used as a catalyst for the asymmetric hydrogenation of carbonyl compounds .
- Results or Outcomes: The use of Cobalt(II) stearate as a catalyst results in the successful asymmetric hydrogenation of carbonyl compounds .
4. Enhancing Oxidative Degradability of Natural Rubber
- Application Summary: Cobalt(II) stearate is used to enhance the oxidative degradability of natural rubber . This is particularly important as the increase in rubber waste in the environment could lead to environmental issues .
- Methods of Application: Natural rubbers were blended individually with cobalt (II) stearate and iron (III) stearate, and the compounded rubbers were subsequently thermally treated in an oxidative environment at 65 °C for up to 8 weeks .
- Results or Outcomes: Rubber films compounded with metal stearates experienced a 1200% increase in carbonyl content, significant increase in hydrophilicity, and reduction in molecular weight by greater than 80% . These changes are highly desirable in the context of oxo-biodegradable materials because they could facilitate the subsequent biotic degradation process .
5. Production of Co Nests and Mesoporous Silica
- Application Summary: Cobalt(II) stearate has applications in producing Co nests and mesoporous silica .
- Results or Outcomes: The use of Cobalt(II) stearate results in the successful production of Co nests and mesoporous silica .
6. Synthesis of Cobalt(II) Stearate Compound
Safety And Hazards
Cobalt(II) stearate may cause skin irritation, serious eye irritation, allergy or asthma symptoms or breathing difficulties if inhaled, and is suspected of causing cancer . It is recommended to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Future Directions
Cobalt(II) stearate is a catalyst that is used in the polymerization of unsaturated fatty acids . It is a low-energy, acidic catalyst that can be used in a wide range of temperatures . It is expected to continue to find use in various industrial applications due to its unique properties and capabilities .
properties
IUPAC Name |
cobalt(2+);octadecanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C18H36O2.Co/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2*2-17H2,1H3,(H,19,20);/q;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMFIJXSMYBKJQV-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-].[Co+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H70CoO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601338028 |
Source
|
| Record name | Cobalt distearate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601338028 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
625.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Other Solid; Pellets or Large Crystals, Purple pellets, insoluble in water; [MSDSonline] |
Source
|
| Record name | Octadecanoic acid, cobalt salt (1:?) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Cobalt distearate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/8031 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Cobalt(II) stearate | |
CAS RN |
1002-88-6, 13586-84-0 |
Source
|
| Record name | Cobaltous stearate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001002886 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Octadecanoic acid, cobalt salt (1:?) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Cobalt distearate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601338028 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Stearic acid, cobalt salt | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.637 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Cobalt distearate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.449 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | COBALTOUS STEARATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/000J930IO1 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
103
Citations
The curative interactions with the participation of dicyclohexylbenzothiazole‐2‐sulfenamide (DCBS), stearic acid (SA), ZnO, S, and Co(II) stearate (octadecanoate‐CoC 18 ) as adhesive …
Number of citations: 12
onlinelibrary.wiley.com
The optimal condition for synthesizing cobalt (II) stearate compound from stearic acid and coban (II) salt with the highest yield is found to go through 2 steps of reactions: In the first step: …
Number of citations: 0
www.neliti.com
Metal soaps, such as zinc, calcium, copper, and magnesium are insoluble or sparingly soluble in water. Because of this property, they are commercially important compounds and find …
Number of citations: 1
books.google.com
The local microstructure of 25-layer Langmuir-Blodgett (LB) film of cobalt (II) stearate (CoSt2) has been studied by small-angle X-ray diffraction, Fourier transform infrared transmission (…
Number of citations: 51
pubs.acs.org
The surface of multi-built-up layer of cobalt(II) stearate on copper substrate has been studied by means of low energy SIMS. The sampling surfaces were impacted with 700 eV, 8 × 10 −…
Number of citations: 3
www.sciencedirect.com
Metal stearates may show a substantial catalytic effect in the thermal methods of in situ upgrading of heavy oil. Their good solubility in oil makes it possible to efficiently distribute them …
Number of citations: 4
www.sciencedirect.com
The heat capacity of the metallomesogen purple cobalt stearate Co(O 2 CC 17 H 35 ) 2 has been measured by adiabatic calorimetry at temperatures between 16 and 420 K. This …
Number of citations: 6
www.tandfonline.com
Optimization of the liquid-phase oxidation of α-pinene was carried out using the Box plan. It was found that an increase in the temperature of the oxidation process in the interval 55–85 …
Number of citations: 3
vestichem.belnauka.by
Chiral carboxylic acids are important compounds because of their prevalence in pharmaceuticals, natural products and agrochemicals. Asymmetric hydrogenation of α,β‐unsaturated …
Number of citations: 43
onlinelibrary.wiley.com
NGHIÊN CỨU TỔNG HỢP COBAN(II) STEARAT Page 1 84 Trương Văn Cương, Trần Mạnh Lục NGHIÊN CỨU TỔNG HỢP COBAN(II) STEARAT A STUDY OF SYNTHESIZING …
Number of citations: 0
jst-ud.vn
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